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Compound of Interest

AC-AAVALLPAVLLALLAP-LEHD-
CHO

cat. No.: B12383857

Compound Name:

For Researchers, Scientists, and Drug Development
Professionals

Disclaimer: The compound "Ac-AAVALLPAVLLALLAP-LEHD-CHO" appears to be a
composite name. Our research indicates that Ac-LEHD-CHO is a known inhibitor of caspase-9,
an enzyme crucial for initiating apoptosis (programmed cell death). The peptide sequence Ac-
AAVALLPAVLLALLAP does not correspond to a commercially available or well-documented
peptide. Based on its highly hydrophobic amino acid composition (Alanine, Valine, Leucine), it
is likely a synthetic peptide designed for membrane interaction, potentially as a cell-penetrating
peptide (CPP) or a transmembrane domain mimic.

These application notes will address both components. We will provide detailed protocols for
the use of the caspase-9 inhibitor Ac-LEHD-CHO in cell culture and present a hypothetical
application and experimental design for the peptide Ac-AAVALLPAVLLALLAP as a potential
delivery vehicle for Ac-LEHD-CHO.

Section 1: Ac-LEHD-CHO - A Potent Caspase-9
Inhibitor

Ac-LEHD-CHO is a reversible aldehyde inhibitor of caspase-9. It is a valuable tool for studying
the intrinsic pathway of apoptosis and for enhancing cell viability in culture by preventing
premature cell death.[1][2][3]
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Mechanism of Action

The intrinsic pathway of apoptosis is triggered by intracellular stress, leading to the release of
cytochrome c¢ from the mitochondria. This, in turn, leads to the formation of the apoptosome
and the activation of caspase-9. Activated caspase-9 then cleaves and activates downstream
effector caspases, such as caspase-3, culminating in the execution of apoptosis. Ac-LEHD-
CHO specifically targets and inhibits the proteolytic activity of caspase-9, thereby blocking this

cascade.
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Preparation

Synthesize and Purify Peptide
(Ac-AAVALLPAVLLALLAP)

Experimelrtal Setup

Cell Seeding and Apoptosis Induction

Treatmeit Groups

1. Inhibitor Alone (Ac-LEHD-CHO)
2. Peptide Alone
3. Inhibitor + Peptide
4. Controls (Untreated, Vehicle)

Incuiation

Incubate for 12-48 hours

Anaivsis

Assess Cell Viability (MTT)
Measure Caspase-9 Activity
Quantify Apoptosis (Annexin V)

Data Interpretation

Compare efficacy of Inhibitor Alone

vs. Inhibitor + Peptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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